methyl 4-{2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamido}benzoate

• IUPAC Name: methyl 4-[[2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H14ClN3O5S2/c1-26-16(23)10-2-5-12(6-3-10)19-15(22)9-27-17-20-13-7-4-11(18)8-14(13)28(24,25)21-17/h2-8H,9H2,1H3,(H,19,22)(H,20,21)
• InChI Key: VBCKPWAKDUVBPR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C17H14ClN3O5S2
• Molecular Weight: 439.9 g/mol

Description

This compound is also known as CARBAMOTHIOIC ACID, METHYL-, S-(6-CHLORO-1,1-DIOXIDO-4H-1,2,4-BENZOTHIADIAZIN-3-YL) ESTER . It is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring.

Synthesis Analysis

The synthesis of this compound involves the 1,2,4-benzothiadiazine-1,1-dioxide ring. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds.

Molecular Structure Analysis

The molecular structure of this compound is based on the 1,2,4-benzothiadiazine-1,1-dioxide ring. The compound contains a sulfur atom adjacent to at least one ring nitrogen atom.

Chemical Reactions Analysis

The chemical reactions of this compound involve the 1,2,4-benzothiadiazine-1,1-dioxide ring. The ring can undergo various reactions with different functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 198-200°C, a predicted boiling point of 482.3±55.0 °C, and a density of 1.728. It is slightly soluble in dichloromethane, DMSO, and methanol.

Scientific Research Applications

Antimicrobial Activity

• Methyl 4-{2-[(7-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl]acetamido}benzoate exhibits antimicrobial properties. It has been investigated for its ability to inhibit the growth of bacteria, fungi, and other microorganisms. .

Future Directions

The 1,2,4-benzothiadiazine-1,1-dioxide ring, which is a part of this compound, has been the subject of recent research due to its various pharmacological activities. Future research may focus on exploring these activities further and developing new therapeutic applications.

Mechanism of Action

Target of Action

The compound belongs to the 1,2,4-benzothiadiazine-1,1-dioxide class , which is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activation, and AMPA receptor modulation . The specific targets would depend on the functional groups attached to the benzothiadiazine ring .

Mode of Action

For instance, some act as positive allosteric modulators of the AMPA receptors . The specific mode of action of F2700-0273 would depend on its chemical structure and the nature of its target.

Biochemical Pathways

Compounds of the 1,2,4-benzothiadiazine-1,1-dioxide class are known to influence a variety of biochemical pathways, depending on their specific targets . For example, KATP channel activators can affect insulin secretion, while AMPA receptor modulators can influence synaptic transmission .

Pharmacokinetics

Pharmacokinetics refers to the movement of a drug into, through, and out of the body, including its absorption, bioavailability, distribution, metabolism, and excretion . These properties significantly impact a drug’s bioavailability and therapeutic effect.

Result of Action

The effects of 1,2,4-benzothiadiazine-1,1-dioxide compounds can vary widely, depending on their specific targets and modes of action . For example, AMPA receptor modulators can enhance synaptic transmission, while KATP channel activators can stimulate insulin secretion .